2,4,6-Trichlorobenzamide

• IUPAC Name: 2,4,6-trichlorobenzamide
• InChI: InChI=1S/C7H4Cl3NO/c8-3-1-4(9)6(7(11)12)5(10)2-3/h1-2H,(H2,11,12)
• InChI Key: CEBLXNZWBXVSKR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Cl)C(=O)N)Cl)Cl
• Molecular Formula: C7H4Cl3NO
• Molecular Weight: 224.5 g/mol

Description

2,4,6-Trichlorobenzamide is a useful research compound. Its molecular formula is C7H4Cl3NO and its molecular weight is 224.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure Analysis

A study by Tao et al. (2016) focused on analyzing the molecular structure of 2,6-dichlorobenzamide, a degradation product of 2,6-dichlorobenzonitrile, which is often used as a herbicide. The study involved recording and analyzing the FT-IR and FT-Raman spectra of 2,6-dichlorobenzamide at room temperature. They also examined the molecular electrostatic potential (MEP) and HOMO-LUMO gap of the compound, along with its thermodynamic functions (Tao, Y., Han, L., Li, X., Han, Y., & Liu, Z., 2016).

Groundwater Micropollutant Bioremediation

Raes et al. (2019) studied Aminobacter sp. MSH1, which uses 2,6-dichlorobenzamide (BAM) as a sole source of carbon, nitrogen, and energy. This microorganism is considered vital for groundwater bioremediation in drinking water treatment plants (DWTPs). The research contributed to understanding the BAM-catabolic pathway, highlighting its unique nature compared to other chlorobenzoates (Raes, B., Horemans, B., Rentsch, D., et al., 2019).

Environmental Toxicity Evaluation

Jin et al. (2012) investigated the environmental toxicity of 2,4,6-trichlorophenol (TCP), a chemical related to 2,4,6-trichlorobenzamide. They determined the predicted no-effect concentration (PNEC) of TCP using acute and sub-chronic toxicity data on various Chinese aquatic species. This study is crucial in understanding the environmental impact of TCP and its related compounds (Jin, X., Zha, J., Xu, Y., Giesy, J. P., Richardson, K. L., & Wang, Z., 2012).

Photocatalytic Water Pollution Treatment

Research by Gaya et al. (2010) investigated the photocatalytic oxidation of 2,4,6-trichlorophenol over ZnO as a method for treating water pollution. They optimized operational parameters for efficient pollutant removal and proposed a tentative reaction mechanism for the degradation intermediates (Gaya, U., Abdullah, A., Hussein, M., & Zainal, Z., 2010).

Electrochemical Detection

A study by Buledi et al. (2021) focused on developing an electrochemical sensor based on CuO nanostructures for detecting 2,4,6-trichlorophenol. This sensor could be vital for monitoring environmental toxicants, demonstrating the compound's relevance in environmental monitoring (Buledi, J. A., Solangi, A., Memon, S., Haider, S. I., Ameen, S., Khand, N. H., Bhatti, A., & Qambrani, N., 2021).